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Compound of Interest

Compound Name: Methyl 3-bromo-2-oxobutanoate

Cat. No.: B041072

Technical Guide: Physical Properties of Methyl
3-bromo-2-oxobutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Methyl 3-
bromo-2-oxobutanoate, with a particular focus on its boiling point and density. Due to the
limited availability of experimentally determined physical data for Methyl 3-bromo-2-
oxobutanoate, this document also includes data for the closely related ethyl ester, Ethyl 3-
bromo-2-oxobutanoate, to provide a valuable point of reference for researchers.

Physical Properties

Comprehensive experimental data on the physical properties of Methyl 3-bromo-2-
oxobutanoate, including its boiling point and density, is not readily available in published
literature. However, data for the analogous ethyl ester, Ethyl 3-bromo-2-oxobutanoate, is
available and provides a useful approximation.

Table 1: Physical Properties of Ethyl 3-bromo-2-oxobutanoate
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Property Value Source
Boiling Point 213.0 £ 23.0 °C at 760 mmHg [1]
Density 1.5+0.1 g/cm?3 [1]

It is important to note that as the methyl ester, Methyl 3-bromo-2-oxobutanoate would be
expected to have a slightly lower boiling point and a comparable density to the ethyl ester due

to its lower molecular weight.

Experimental Protocols

While a specific experimental protocol for determining the physical properties of Methyl 3-
bromo-2-oxobutanoate is not available, a representative synthetic protocol for the analogous
Ethyl 3-bromo-2-oxobutanoate is detailed below. This synthesis is a common method for the a-
bromination of B-keto esters and provides insight into the handling and reactivity of this class of

compounds.

Synthesis of Ethyl 3-bromo-2-oxobutanoate[2]

This protocol describes the bromination of ethyl 2-oxobutyrate.
o Step 1: Reaction Setup

o A solution of ethyl 2-oxobutyrate (1 equivalent) in dichloromethane is prepared in a
reaction vessel.

o The solution is cooled to 5 °C using an ice bath.
e Step 2: Bromination
o Bromine (1 equivalent) is added dropwise to the cooled solution.

o The reaction mixture is allowed to gradually warm to room temperature and is stirred for
18 hours.

o Step 3: Workup
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o The reaction mixture is purged with nitrogen to remove any excess bromine.

o The mixture is then diluted with ethyl acetate.

o Step 4: Extraction and Washing

o The organic phase is washed sequentially with a 10% sodium bicarbonate solution (twice),
water, and a saturated saline solution.

e Step 5: Drying and Concentration

o The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under
reduced pressure to yield the product.

Experimental Workflow Visualization

The following diagram illustrates the key stages of the synthesis of Ethyl 3-bromo-2-
oxobutanoate, providing a clear visual representation of the experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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